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Compound of Interest

Compound Name: Disperse brown 1

Cat. No.: B082449 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Disperse Brown 1 (CAS No. 23355-64-8) is an azo dye belonging to the class of disperse

dyes.[1] These dyes are characterized by their limited solubility in water and are primarily used

for dyeing synthetic fibers like polyester.[1] In a research context, particularly in fields like

toxicology, analytical chemistry, and drug development, the preparation of accurate and stable

stock solutions is crucial for reliable experimental outcomes. This document provides a detailed

protocol for the preparation of Disperse Brown 1 stock solutions, emphasizing safety, solvent

selection, and proper storage.

Quantitative Data Summary
The following table summarizes the key chemical and physical properties of Disperse Brown
1.
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Property Value Reference

CAS Number 23355-64-8 [1][2][3]

Molecular Formula C₁₆H₁₅Cl₃N₄O₄ [1][3]

Molecular Weight 433.67 g/mol [3]

Appearance
Red grain or brown crystalline

powder
[2][4]

Solubility

Generally soluble in organic

solvents; limited solubility in

water.[1] Specifically soluble in

methanol and chloroform.[5]

[1][5]

Storage

Store in a tightly closed

container in a dry, cool, and

well-ventilated place.[6]

Recommended storage at 2-

8°C or ambient (>5°C).[3][7]

[3][6][7]

Experimental Protocol: Preparation of a 1 mg/mL
Stock Solution
This protocol details the steps for preparing a 1 mg/mL stock solution of Disperse Brown 1 in

methanol. This concentration is a common starting point for further dilutions in experimental

assays.

3.1. Materials and Equipment

Disperse Brown 1 powder (purity ≥96%)

Methanol (HPLC grade or equivalent)[5]

Analytical balance

10 mL volumetric flask (Class A)
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Spatula

Weighing paper or boat

Pipettes

Vortex mixer or sonicator

Amber glass vial with a screw cap for storage

Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant

gloves (e.g., nitrile).

3.2. Safety Precautions

Work in a well-ventilated area or a chemical fume hood to avoid inhalation of dust or vapors.

[6]

Disperse Brown 1 may be harmful if swallowed and can cause skin and serious eye

irritation.[3]

Avoid contact with skin and eyes.[6][8]

Wear appropriate PPE throughout the procedure.[6]

Refer to the Safety Data Sheet (SDS) for comprehensive safety information.[3][6][9]

3.3. Procedure

Tare the Balance: Place the weighing paper or boat on the analytical balance and tare it.

Weigh Disperse Brown 1: Carefully weigh out 10.0 mg of Disperse Brown 1 powder.

Transfer to Volumetric Flask: Quantitatively transfer the weighed powder into a 10 mL

volumetric flask.

Initial Dissolution: Add approximately 5-7 mL of methanol to the volumetric flask.
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Dissolve the Compound: Gently swirl the flask to dissolve the powder. If necessary, use a

vortex mixer or sonicator to ensure complete dissolution.

Bring to Volume: Once the solid is fully dissolved, add methanol to the flask until the bottom

of the meniscus reaches the 10 mL calibration mark.

Homogenize the Solution: Cap the flask and invert it several times to ensure the solution is

homogeneous.

Transfer and Store: Transfer the stock solution to a clearly labeled amber glass vial. The

label should include the compound name, concentration, solvent, preparation date, and your

initials. Store the solution at 2-8°C, protected from light.[5][7]

Visualization of the Experimental Workflow
The following diagram illustrates the key steps in the preparation of the Disperse Brown 1
stock solution.
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Preparation

Storage

1. Weigh 10 mg of
Disperse Brown 1

2. Transfer to
10 mL Volumetric Flask

3. Add ~7 mL of Methanol

4. Vortex / Sonicate
to Dissolve

5. Add Methanol to
the 10 mL Mark

6. Cap and Invert
to Mix

7. Transfer to
Labeled Amber Vial

8. Store at 2-8°C,
Protected from Light
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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